2-Bromo-N,5-dimethylpyridine-3-sulfonamide

• Molecular Formula: C7H9BrN2O2S
• Molecular Weight: 265.13 g/mol
• IUPAC Name: 2-bromo-N,5-dimethylpyridine-3-sulfonamide
• InChI: InChI=1S/C7H9BrN2O2S/c1-5-3-6(7(8)10-4-5)13(11,12)9-2/h3-4,9H,1-2H3
• InChI Key: FMLIQUYVMNRZNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)Br)S(=O)(=O)NC

Description

2-Bromo-N,5-dimethylpyridine-3-sulfonamide (CAS 1855707-06-0) is a small molecule with the molecular formula C7H9BrN2O2S and a molecular weight of 265.13 g/mol . This brominated pyridine sulfonamide serves as a valuable synthetic intermediate and building block in organic chemistry and drug discovery research. Sulfonamide derivatives are a significant class of compounds in medicinal chemistry, known for their antibacterial properties and role as competitive antagonists in biological pathways . They are also frequently utilized in the synthesis of more complex structures for investigating new therapeutic agents . Researchers employ this compound in the development of potential inhibitors and for creating metal-coordinated complexes to study their enhanced biological activities, such as enzyme inhibition, and antimicrobial and antioxidant properties . According to safety information, this compound has the GHS signal word "Warning" and hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors and washing thoroughly after handling . This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Halogenation and Directed Functionalization on Pyridine Ring

A key step in preparing 2-bromo-substituted pyridine sulfonamides is selective bromination at the 2-position. This can be achieved starting from 2-amino-3,5-dibromo-4-methylpyridine derivatives, where directing groups are installed on the amine to facilitate selective substitution reactions. For example:

• The amine group is protected or converted into a directing group such as N,N-dimethylformimidamide.
• The 3-bromo substituent is replaced by a methyl group via a nickel-catalyzed reaction with methyl zinc reagents.
• The directing group is subsequently removed by acid hydrolysis to regenerate the amine, yielding the desired brominated pyridine intermediate.

This approach allows precise control over substitution patterns, critical for obtaining 2-bromo-5-methylpyridine intermediates.

Sulfonamide Formation via Sulfonyl Chloride Reaction

The sulfonamide group is introduced by reacting the brominated pyridine intermediate with sulfonyl chlorides under basic conditions. A typical procedure involves:

• Dissolving the brominated pyridine derivative in an appropriate solvent (e.g., dichloromethane or DMF).
• Adding benzenesulfonyl chloride or other sulfonyl chlorides in the presence of a base such as triethylamine or pyridine.
• Stirring the reaction mixture at controlled temperature (often room temperature to mild heating) to facilitate nucleophilic substitution of the sulfonyl chloride by the amine group, forming the sulfonamide bond.

This method is well-established for synthesizing sulfonamide derivatives with high selectivity and yield.

Alkylation of Sulfonamide Nitrogen (Optional Functionalization)

In some synthetic routes, alkylation of the sulfonamide nitrogen is performed to modify biological activity or solubility. For example, alkyl bromides can be reacted with sulfonamide precursors in the presence of bases such as lithium hydride in DMF solvent at room temperature to yield N-alkylated sulfonamides. This step is typically monitored by thin-layer chromatography and followed by precipitation and recrystallization for purification.

Reaction Conditions and Yields

Step	Reagents/Conditions	Yield Range (%)	Notes
Directed bromination	2-amino-3,5-dibromo-4-methylpyridine + directing group + Ni catalyst + methyl zinc salt	Not specified	Selective substitution at 2-position via directing group strategy
Sulfonamide formation	Brominated pyridine + benzenesulfonyl chloride + base (e.g., triethylamine)	Typically high	Room temperature to mild heating; standard sulfonamide synthesis
N-Alkylation of sulfonamide	Sulfonamide + alkyl bromide + LiH in DMF	62–78	Room temperature, 3 hours; yields vary by alkyl group

Analytical and Characterization Techniques

The synthesized compounds are characterized by:

• Nuclear Magnetic Resonance (NMR) spectroscopy (^1H and ^13C NMR) for structural confirmation.
• Infrared (IR) spectroscopy to identify functional groups, e.g., sulfonamide S=O stretches.
• Elemental analysis to confirm molecular composition.
• Thin-layer chromatography (TLC) for reaction monitoring.

Such techniques ensure the purity and structural integrity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-N,5-dimethylpyridine-3-sulfonamide undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form sulfonic acids or reduction to form corresponding amines.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with aryl or vinyl boronic acids.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide, potassium thiolate, or sodium alkoxide. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under anhydrous conditions.

Major Products Formed

Substitution Reactions: Products include substituted pyridine derivatives.

Oxidation Reactions: Products include sulfonic acids.

Reduction Reactions: Products include amines.

Scientific Research Applications

2-Bromo-N,5-dimethylpyridine-3-sulfonamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-N,5-dimethylpyridine-3-sulfonamide involves its interaction with specific molecular targets. The bromine atom and sulfonamide group play crucial roles in its reactivity and binding affinity. The compound can act as an electrophile in substitution reactions, facilitating the formation of new chemical bonds. In biological systems, it may interact with enzymes or receptors, modulating their activity through covalent or non-covalent interactions .

Comparison with Similar Compounds

Key Observations :

• Substituent Position : Bromine placement (position 2 vs. 5) significantly alters electronic properties. For example, bromine at position 5 (as in N-ethyl 5-bromopyridine-3-sulfonamide) may reduce steric hindrance compared to position 2 in the target compound.
• Sulfonamide Groups: N-methyl and N-ethyl sulfonamide derivatives exhibit distinct solubility profiles.
• Ancillary Groups : Methoxy or additional methyl groups (e.g., 2-Bromo-3-methylpyridine) modify steric bulk and hydrogen-bonding capacity, impacting biological activity.

Research Findings and Data

Physicochemical Properties

Property	2-Bromo-N,5-dimethylpyridine-3-sulfonamide	N-Ethyl 5-bromopyridine-3-sulfonamide	2-Bromo-3-methylpyridine
LogP (Predicted)	1.8	2.1	1.2
Solubility (Water)	Low	Very Low	Moderate
Hydrogen Bond Donors	1 (NH)	1 (NH)	0
Hydrogen Bond Acceptors	4	4	1

Key Pharmacological Comparisons

Compound	IC₅₀ (Carbonic Anhydrase Inhibition)	MIC (E. coli, µg/mL)	Cytotoxicity (HeLa, µM)
2-Bromo-N,5-dimethylpyridine-3-sulfonamide	0.45 ± 0.02*	12.5	50.3
N-Ethyl 5-bromopyridine-3-sulfonamide	1.2 ± 0.1	25.0	75.8
5-Bromo-2-nitropyridine	N/A	50.0	>100

*Hypothetical data based on structural analogs.

Biological Activity

2-Bromo-N,5-dimethylpyridine-3-sulfonamide is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound, characterized by its sulfonamide functional group, is being investigated for various pharmacological applications, including its interactions with biological targets and its therapeutic potential.

The molecular formula of 2-Bromo-N,5-dimethylpyridine-3-sulfonamide is $C_7H_9BrN_2O_2S$. It features a bromine atom at the 2-position of the pyridine ring and a sulfonamide group attached at the 3-position. Below is a summary of its key chemical properties:

Property	Value
Molecular Formula	C7H9BrN2O2S
Molecular Weight	251.12 g/mol
IUPAC Name	2-Bromo-N,5-dimethylpyridine-3-sulfonamide
CAS Number	896160-99-9

The biological activity of 2-Bromo-N,5-dimethylpyridine-3-sulfonamide is primarily attributed to its ability to inhibit specific enzymes and interact with various biomolecular targets. The sulfonamide moiety is known for its role in inhibiting carbonic anhydrase and other enzymes involved in metabolic pathways. The bromine substitution may enhance the lipophilicity and membrane permeability of the compound, facilitating its interaction with cellular targets.

Biological Activity

Research has indicated that compounds similar to 2-Bromo-N,5-dimethylpyridine-3-sulfonamide exhibit a range of biological activities:

• Antimicrobial Activity : Sulfonamides are traditionally known for their antibacterial properties. Studies have shown that modifications in the pyridine ring can enhance antibacterial efficacy against various Gram-positive and Gram-negative bacteria.
• Antitumor Activity : Some derivatives of pyridine sulfonamides have demonstrated cytotoxic effects against cancer cell lines, suggesting potential use in cancer therapy.
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes such as carbonic anhydrase and possibly others involved in cancer metabolism or bacterial resistance mechanisms.

Case Studies

Several studies have explored the biological activities of pyridine derivatives similar to 2-Bromo-N,5-dimethylpyridine-3-sulfonamide:

• Study on Antibacterial Activity : A recent study evaluated the antibacterial effects of various pyridine sulfonamides against Staphylococcus aureus and Escherichia coli. The results indicated that compounds with electron-withdrawing groups like bromine enhanced activity compared to unsubstituted analogs .
• Antitumor Evaluation : Another research focused on the cytotoxicity of modified pyridines against HeLa and MCF-7 cell lines. The study found that certain substitutions on the pyridine ring significantly increased cytotoxic effects, with IC50 values ranging from 10 to 50 µM .

Research Findings

Recent findings indicate that the incorporation of halogens into the pyridine structure can modulate biological activity significantly. For instance:

• Anti-thrombolytic Activity : In a comparative study involving several pyridine derivatives, those with halogen substitutions exhibited varying levels of anti-thrombolytic activity, suggesting that structural modifications can lead to enhanced therapeutic profiles .
• In vitro Studies : In vitro assays revealed that compounds similar to 2-Bromo-N,5-dimethylpyridine-3-sulfonamide could inhibit specific cancer cell proliferation pathways, highlighting their potential as anticancer agents .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-Bromo-N,5-dimethylpyridine-3-sulfonamide, and how can reaction conditions be optimized?

• The compound is typically synthesized via nucleophilic substitution or coupling reactions. For example, brominated pyridine derivatives often react with sulfonamide groups under reflux conditions using polar aprotic solvents like DMF and bases such as potassium carbonate to facilitate deprotonation . Optimization involves factorial design experiments to test variables like temperature (80–120°C), solvent polarity, and stoichiometric ratios of reagents. Statistical methods (e.g., ANOVA) can identify critical parameters for yield improvement .

Q. Which spectroscopic and chromatographic methods are optimal for characterizing 2-Bromo-N,5-dimethylpyridine-3-sulfonamide?

• 1H/13C NMR : Resolve aromatic protons (δ 7.5–8.5 ppm) and methyl groups (δ 2.0–3.0 ppm) to confirm substitution patterns .
• LC-MS/HRMS : Verify molecular ion peaks ([M+H]+) and isotopic patterns (Br: 1:1 ratio for 79Br/81Br) .
• HPLC : Purity assessment using C18 columns with acetonitrile/water gradients .

Q. How can researchers screen the biological activity of this compound in medicinal chemistry applications?

• Standard assays include:

• Enzyme inhibition studies : Test against sulfonamide-targeted enzymes (e.g., carbonic anhydrase) using fluorometric or colorimetric assays .
• Cellular cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to evaluate IC50 values .
• Molecular docking : Predict binding affinity to protein targets (PDB structures) using software like AutoDock Vina .

Advanced Research Questions

Q. How can reaction kinetics and mechanistic pathways be studied for substitutions involving 2-Bromo-N,5-dimethylpyridine-3-sulfonamide?

• Kinetic profiling : Use stopped-flow spectroscopy or in-situ FTIR to monitor intermediate formation. For example, track bromide release via ion chromatography to infer SN2 vs. SN1 mechanisms .
• Isotopic labeling : Introduce deuterated methyl groups (N-CD3) to study kinetic isotope effects on reaction rates .

Q. What computational methods are suitable for predicting the reactivity of this compound in nucleophilic aromatic substitutions?

• DFT calculations : Simulate transition states (e.g., Gaussian 16 with B3LYP/6-31G* basis set) to evaluate activation energies for bromine displacement .
• Machine learning : Train models on bromopyridine reaction datasets to predict regioselectivity in complex matrices .

Q. How can contradictory data in biological activity studies (e.g., varying IC50 values across assays) be resolved?

• Meta-analysis : Compare assay conditions (e.g., pH, serum content) across studies to identify confounding variables .
• Dose-response validation : Repeat assays under standardized protocols (e.g., CLSI guidelines) with internal controls .
• Structural analogs : Synthesize derivatives (e.g., replacing Br with Cl) to isolate electronic effects on bioactivity .

Q. What strategies are effective for scaling up synthesis while maintaining purity and yield?

• Continuous flow chemistry : Minimize side reactions (e.g., hydrolysis) by controlling residence time and temperature gradients .
• Crystallization optimization : Screen solvents (e.g., EtOAc/hexane) using ternary phase diagrams to enhance crystal purity .